Cas no 1270506-28-9 (2-(2,3,4-TRIFLUOROPHENYL)PYRROLIDINE)

• Product Name: 2-(2,3,4-TRIFLUOROPHENYL)PYRROLIDINE
• CAS No: 1270506-28-9
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5582784
• PubChem ID: 64089897
• Update Time: 2025-06-13

2-(2,3,4-TRIFLUOROPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-TRIFLUOROPHENYL)PYRROLIDINE
• Pyrrolidine, 2-(2,3,4-trifluorophenyl)-
• AKOS013407159
• SCHEMBL4563432
• EN300-1839289
• N15220
• 1270506-28-9

• Inchi： 1S/C10H10F3N/c11-7-4-3-6(9(12)10(7)13)8-2-1-5-14-8/h3-4,8,14H,1-2,5H2
• InChI Key： PYOJFMTWWYPLCK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1CCCN1)F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 210.1±40.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2,3,4-TRIFLUOROPHENYL)PYRROLIDINE

Recent Advances in the Study of 2-(2,3,4-Trifluorophenyl)Pyrrolidine (CAS: 1270506-28-9): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-(2,3,4-trifluorophenyl)pyrrolidine (CAS: 1270506-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, including key methodologies, results, and implications for future studies.

Recent studies have focused on the synthesis and optimization of 2-(2,3,4-trifluorophenyl)pyrrolidine, with particular emphasis on its role as a building block for more complex pharmaceutical agents. The compound's trifluorophenyl moiety and pyrrolidine ring structure contribute to its high bioavailability and metabolic stability, making it an attractive candidate for drug development. Researchers have employed advanced techniques such as asymmetric synthesis and catalytic hydrogenation to achieve high yields and enantiomeric purity, which are critical for its application in medicinal chemistry.

In terms of biological activity, 2-(2,3,4-trifluorophenyl)pyrrolidine has demonstrated promising results in preclinical studies. For instance, it has shown potent inhibitory effects on specific enzymes involved in neurodegenerative diseases, such as monoamine oxidase B (MAO-B). Additionally, its ability to modulate neurotransmitter systems has sparked interest in its potential use for treating psychiatric disorders, including depression and anxiety. These findings are supported by in vitro and in vivo studies, which have revealed the compound's favorable pharmacokinetic profile and low toxicity.

One of the most exciting developments is the exploration of 2-(2,3,4-trifluorophenyl)pyrrolidine as a precursor for novel PET (positron emission tomography) tracers. Its fluorine-rich structure allows for easy radiolabeling, enabling non-invasive imaging of biological processes in the brain. This application could revolutionize the diagnosis and monitoring of neurological conditions, providing clinicians with real-time insights into disease progression and treatment efficacy.

Despite these advancements, challenges remain in the clinical translation of 2-(2,3,4-trifluorophenyl)pyrrolidine. Issues such as scalability of synthesis, long-term safety, and specificity of action need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(2,3,4-trifluorophenyl)pyrrolidine (CAS: 1270506-28-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for both basic research and therapeutic development. Future studies should focus on optimizing its pharmacological properties and exploring its applications in unmet medical needs, paving the way for innovative treatments in neurology and psychiatry.